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Compound of Interest

Compound Name: 4-(Diisopropylamino)benzonitrile

Cat. No.: B3050731

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(Diisopropylamino)benzonitrile is not
readily available. This guide is based on safety information for structurally similar compounds,
such as 4-(Dimethylamino)benzonitrile and general benzonitriles, as well as established
laboratory safety protocols. A thorough risk assessment should be performed by qualified
personnel before commencing any work with this chemical.

Essential, Inmediate Safety and Logistical Information

This document provides crucial safety protocols, operational plans, and disposal procedures for
handling 4-(Diisopropylamino)benzonitrile. Adherence to these guidelines is essential for
minimizing risks and ensuring a safe laboratory environment.

Data Presentation

Quantitative data for 4-(Diisopropylamino)benzonitrile and a closely related compound are
summarized below. Caution is advised when extrapolating data from analogous compounds.
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4- 4-
Property (Diisopropylamino)benzoni (Dimethylamino)benzonitril
trile e (Analogue)
Molecular Formula Ci3Hi1sN2[1][2] CoH10N2[3]
Molecular Weight 202.30 g/mol [1][2] 146.19 g/mol
Melting Point/Range Data not available 70-76 °C /158 - 168.8 °F[3]
Appearance Data not available Light brown solid[3]

Experimental Protocols: Operational and Disposal

Plans
Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory
exposure.

e Hand Protection: Wear nitrile gloves.[4] Nitrile offers protection against a broad range of
chemicals.[4] Always inspect gloves for tears or punctures before use. Contaminated gloves
should be removed and disposed of properly, followed by hand washing.[5]

o Eye and Face Protection: Chemical splash goggles are required.[6][7] For procedures with a
higher risk of splashing, a face shield should be worn in addition to goggles.[8]

o Skin and Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[4]
For significant splash risks, consider a chemical-resistant apron.[8] Wear long pants and
closed-toe shoes.

o Respiratory Protection: All work should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[6][9] If engineering controls are insufficient, a NIOSH-
approved respirator is necessary.[3][6]

Step-by-Step Operational Plan

a. Pre-Handling and Preparation:
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Risk Assessment: Before beginning work, perform a risk assessment specific to the planned
experiment.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

Safety Equipment Check: Locate and verify the accessibility of the nearest safety shower
and eyewash station.[3][10]

Gather Materials: Assemble all necessary equipment and reagents to avoid leaving the
designated work area during the procedure.

. Handling the Chemical:

Transportation: When moving the chemical, use a secondary container to prevent spills.

Weighing and Dispensing: Conduct all manipulations, including weighing and transferring,
within the fume hood to contain any dust or vapors.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[9][11] Wash hands
thoroughly after handling the chemical, even if gloves were worn.[6][11]

. Spill and Emergency Procedures:

Small Spills: For small spills within the fume hood, absorb the material with an inert
absorbent like vermiculite or sand.[6][10] Place the absorbed material in a sealed container
for hazardous waste disposal.[10]

Large Spills: Evacuate the area and alert laboratory personnel and safety officers.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing.[3][6] Seek medical attention.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[3][6] Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air.[6][9] If breathing is difficult, administer
oxygen. Seek medical attention.[6][9]
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e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9][11] Seek immediate medical
attention.[6]

Disposal Plan

o Waste Segregation: All materials contaminated with 4-(Diisopropylamino)benzonitrile,
including gloves, absorbent materials, and empty containers, must be treated as hazardous
waste.

o Containerization: Collect all waste in a designated, properly labeled, and sealed hazardous
waste container.[12] Do not mix with other waste streams unless instructed by your
institution's environmental health and safety (EHS) office.

« Final Disposal: Dispose of the hazardous waste through your institution's EHS program,
following all local, state, and federal regulations.[3][10][11] Do not pour waste down the
drain.[11]

Mandatory Visualization

The following diagram illustrates the logical workflow for safely handling 4-
(Diisopropylamino)benzonitrile from preparation to disposal.
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Safe Handling Workflow: 4-(Diisopropylamino)benzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3050731?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB8122540_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Diisopropylamino_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Diisopropylamino_benzonitrile
https://www.fishersci.com/store/msds?partNumber=AC115780050&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.ca/store/msds?partNumber=AC115780050&productDescription=4-dimethylamino-benzonitrile-95-thermo-scientific&language=en&countryCode=CA
https://pim-resources.coleparmer.com/sds/91971.pdf
https://cameochemicals.noaa.gov/chris/BZN.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1103&p_version=2&p_lang=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0211.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/294098?userType=undefined
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://www.benchchem.com/product/b3050731#personal-protective-equipment-for-handling-4-diisopropylamino-benzonitrile
https://www.benchchem.com/product/b3050731#personal-protective-equipment-for-handling-4-diisopropylamino-benzonitrile
https://www.benchchem.com/product/b3050731#personal-protective-equipment-for-handling-4-diisopropylamino-benzonitrile
https://www.benchchem.com/product/b3050731#personal-protective-equipment-for-handling-4-diisopropylamino-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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